N-(2,3-dimethylphenyl)-2-(propionylamino)benzamide

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-2-(propanoylamino)benzamide
• InChI: InChI=1S/C18H20N2O2/c1-4-17(21)19-16-10-6-5-9-14(16)18(22)20-15-11-7-8-12(2)13(15)3/h5-11H,4H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: AWJFOCMXMJLECW-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC=C1C(=O)NC2=CC=CC(=C2C)C

Description

N-(2,3-dimethylphenyl)-2-(propionylamino)benzamide, commonly known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA belongs to the class of benzamides and has been studied extensively for its pharmacological properties.

Scientific Research Applications

DPA has been studied extensively for its potential therapeutic applications. One of the main areas of research is its role in cancer treatment. Studies have shown that DPA inhibits the growth of various cancer cells, including breast, lung, prostate, and colon cancer cells. DPA has also been studied for its antiviral properties, specifically against the human immunodeficiency virus (HIV). Additionally, DPA has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis.

Mechanism of Action

The exact mechanism of action of DPA is not fully understood. However, studies have suggested that DPA inhibits the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, DPA can induce the expression of genes that promote cell death and inhibit the growth of cancer cells. DPA has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects
DPA has been shown to have several biochemical and physiological effects. In cancer cells, DPA induces cell cycle arrest and apoptosis, leading to the inhibition of cell growth. DPA has also been shown to inhibit the migration and invasion of cancer cells. In addition, DPA has anti-inflammatory properties, reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using DPA in lab experiments is its ability to inhibit the growth of various cancer cells. This makes it a useful tool for studying the mechanisms of cancer cell growth and identifying potential targets for cancer therapy. However, DPA has limitations, including its low solubility in water, which can make it difficult to administer in experiments. Additionally, DPA has been shown to have cytotoxic effects on normal cells, which can limit its therapeutic potential.

Future Directions

There are several future directions for research on DPA. One area of research is the development of more effective methods for synthesizing DPA. Another area of research is the identification of the specific HDAC isoforms that are inhibited by DPA. This could lead to the development of more targeted therapies for cancer. Additionally, further studies are needed to determine the optimal dosage and administration of DPA for therapeutic applications. Overall, DPA has shown promising potential for the treatment of cancer and other diseases, and further research is needed to fully understand its mechanisms of action and therapeutic potential.

Synthesis Methods

DPA can be synthesized using various methods, including the condensation of 2,3-dimethylaniline with 2-chlorobenzoyl chloride, followed by the reaction with propionyl chloride and ammonia. Another method involves the reaction of 2,3-dimethylaniline with 2-(propionylamino)benzoyl chloride. The final product is obtained after purification using column chromatography.